Cas no 5389-95-7 (13-Docosenoic acid, 2,3-dihydroxypropyl ester, (13Z)-)
5389-95-7 structure
Product Name:13-Docosenoic acid, 2,3-dihydroxypropyl ester, (13Z)-
CAS No:5389-95-7
MF:C25H48O4
MW:412.646228790283
CID:1586217
PubChem ID:5378924
Update Time:2025-04-21
13-Docosenoic acid, 2,3-dihydroxypropyl ester, (13Z)- Chemical and Physical Properties
Names and Identifiers
-
- 13-Docosenoic acid, 2,3-dihydroxypropyl ester, (13Z)-
- 5389-95-7
- DTXSID801273979
- SCHEMBL1067259
- 1-Mono-cis-13-docosenoyl Glycerol
- 2,3-Dihydroxypropyl (13Z)-13-docosenoate #
- 2,3-Dihydroxypropyl cis-13-docosenoate
- 1-erucoylglycerol
- CS-0185670
- 2,3-Dihydroxypropyl (13Z)-13-docosenoate
- MAG 22:1
- T72218
- CHEBI:142498
- MG 22:1
- Glyceryl 1-erucate
- 2,3-dihydroxypropyl (Z)-docos-13-enoate
- M1076
- 1-(cis-13-Docosenoyl)-rac-glycerol
- 28063-42-5
- Glycerol alpha-Monoerucate
- HY-W127438
- KL48IT5UG7
- 2,3-DIHYDROXYPROPYL (13Z)-DOCOS-13-ENOATE
- Monoerucin
- UNII-KL48IT5UG7
- 1-acylglycerol 22:1(13Z)
- 1-Monoerucin
- 1-(13Z-docosenoyl)-glycerol
-
- MDL: MFCD01311051
- Inchi: 1S/C25H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(28)29-23-24(27)22-26/h9-10,24,26-27H,2-8,11-23H2,1H3/b10-9-
- InChI Key: ZXNAIPHYBVMMPY-KTKRTIGZSA-N
- SMILES: O(CC(CO)O)C(CCCCCCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 412.35544
- Monoisotopic Mass: 412.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 23
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
13-Docosenoic acid, 2,3-dihydroxypropyl ester, (13Z)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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